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Compound Name: Crebtide
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Cat. No.: B550015

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust and sensitive

immunoassay technology widely used in drug discovery for high-throughput screening (HTS)

and kinase profiling.[1][2] This method combines the low background benefits of Time-

Resolved Fluorescence (TRF) with the homogeneous format of Förster Resonance Energy

Transfer (FRET).[3] The result is a highly specific and reproducible assay with an excellent

signal-to-noise ratio.

Crebtide is a synthetic peptide derived from the human cAMP Response Element Binding

(CREB) protein, encompassing the critical phosphorylation site at Serine 133.[3] This site is a

known substrate for a variety of important kinases, including Protein Kinase A (PKA), Mitogen-

and stress-activated protein kinase 1 (MSK1), and Calmodulin-dependent protein kinases

(CaMK).[3] This makes Crebtide an ideal substrate for use in TR-FRET assays designed to

measure the activity of these kinases or to screen for their inhibitors.
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Principle of the Assay

The TR-FRET kinase assay using Crebtide is a two-step process involving an enzymatic

reaction followed by detection.

Kinase Reaction: A kinase of interest (e.g., PKA) phosphorylates an acceptor-labeled

Crebtide substrate (e.g., ULight™-Crebtide) in the presence of ATP.

Detection: A specific antibody that recognizes the phosphorylated Ser133 on Crebtide is

added. This antibody is labeled with a long-lifetime lanthanide donor fluorophore, typically

Europium (Eu). When the antibody binds to the phosphorylated ULight-Crebtide, the

Europium donor and the ULight acceptor are brought into close proximity.[3]

Signal Generation: Upon excitation of the Europium donor at 320-340 nm, energy is

transferred to the ULight acceptor, which in turn emits a specific, long-lived signal at 665 nm.

[3] The intensity of this signal is directly proportional to the amount of phosphorylated

Crebtide, thus quantifying the kinase's activity.

Signaling Pathway: PKA-Mediated CREB
Phosphorylation
The diagram below illustrates a common signaling cascade where Protein Kinase A (PKA) is

activated and subsequently phosphorylates CREB, a key transcription factor for genes involved

in metabolism, memory, and cell survival. Crebtide mimics the phosphorylation site on CREB,

making it a relevant substrate for studying this pathway.[4][5][6][7][8]
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Caption: PKA-CREB signaling pathway leading to gene transcription.

Experimental Protocols
This protocol is adapted for a PKA kinase assay in a 384-well plate format.[9] Optimization may

be required for other kinases or assay formats.

1. Reagent Preparation

1X Kinase Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT,

0.01% Tween-20.

ULight-Crebtide (Substrate): Prepare a 4X working solution (e.g., 200 nM) in 1X Kinase

Assay Buffer.
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PKA (Enzyme): Prepare a 2X working solution (e.g., 20 pM) in 1X Kinase Assay Buffer. Keep

on ice.

ATP: Prepare a 4X working solution at the desired concentration (e.g., at the Kₘ value) in 1X

Kinase Assay Buffer. For ATP titrations, prepare a serial dilution.

1X Detection Buffer: Dilute a 10X stock buffer (e.g., LANCE Detection Buffer) with deionized

water.

Stop Solution: Prepare a 4X working solution of 40 mM EDTA in 1X Detection Buffer.

Detection Mix: Prepare a 4X working solution of Eu-anti-phospho-CREB (Ser133) antibody

(e.g., 8 nM) in 1X Detection Buffer.

2. Assay Procedure

The following procedure is for a final assay volume of 20 µL.
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Step Action Volume per Well Notes

1

Add 2X PKA solution

to wells of a white,

low-volume 384-well

plate.

10 µL
Add buffer to control

wells lacking enzyme.

2
Add 4X ULight-

Crebtide solution.
5 µL

3

Initiate Kinase

Reaction: Add 4X ATP

solution.

5 µL

For inhibitor

screening, pre-

incubate enzyme and

inhibitor before adding

ATP.

4

Incubate: Seal the

plate and incubate at

room temperature.

-

Incubation time is

typically 60 minutes

but should be

optimized.[9][10]

5
Stop Reaction: Add

4X Stop Solution.
5 µL

Mix gently. Incubate

for 5-10 minutes at

room temperature.[9]

6

Add Detection Mix:

Add 4X Eu-antibody

Detection Mix.

5 µL
The final volume is

now 25 µL.

7

Incubate: Seal the

plate, protect from

light, and incubate at

room temperature.

-

60 minutes is a typical

incubation time for

antibody binding.[9]

8

Read Plate: Measure

the TR-FRET signal

on a compatible plate

reader.

-

Excite at ~320-340

nm; read emissions at

615 nm (donor) and

665 nm (acceptor).

Data Presentation
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Assay Parameters & Quantitative Data

The following tables summarize typical concentrations and performance metrics for a Crebtide-

based TR-FRET kinase assay.

Table 1: Typical Reagent Final Concentrations

Reagent Final Concentration Reference

ULight-Crebtide 50 nM [9]

PKA Kinase 10 pM [9]

Eu-anti-pCREB Ab 2 nM [9]

ATP Kₘ or desired conc. [11]

| EDTA (in stop solution) | 10 mM |[10] |

Table 2: Example Assay Performance & Results

Parameter Typical Value Description

ATP EC₅₀ 1.3 µM

The concentration of ATP
required to achieve 50% of
the maximal kinase activity
under the specified assay
conditions.[9]

Z'-factor > 0.7

A statistical measure of assay

quality. A value > 0.5 is

considered excellent for HTS.

Signal/Background > 10

Ratio of the signal from a fully

phosphorylated reaction vs. a

no-kinase control.

| Incubation Time| 60 min (Kinase) + 60 min (Detection) | Standard incubation periods that may

require optimization.[9] |
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Data Analysis

The TR-FRET signal is typically expressed as a ratio of the acceptor emission (665 nm) to the

donor emission (615 nm). This ratiometric calculation corrects for well-to-well variations and

reduces data variability.[12]

Formula: TR-FRET Ratio = (Emission at 665 nm / Emission at 615 nm) * 10,000

Inhibitor Analysis: For inhibitor screening, plot the TR-FRET ratio against the logarithm of the

inhibitor concentration and fit the data to a four-parameter logistic equation to determine the

IC₅₀ value.[12]

Experimental Workflow Visualization
The diagram below outlines the major steps of the Crebtide TR-FRET kinase assay in a high-

throughput screening context.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://resources.revvity.com/pdfs/app-reagents-lance-pd1-pdl1.pdf
https://resources.revvity.com/pdfs/app-reagents-lance-pd1-pdl1.pdf
https://www.benchchem.com/product/b550015/docs?utm_src=pdf-body#application-notes-crebtide-in-a-tr-fret-kinase-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents
(Enzyme, Substrate, ATP, Buffers)

Dispense Kinase &
Inhibitor (if screening)

Add ULight-Crebtide

Initiate with ATP

Incubate (e.g., 60 min)

Add Stop Solution (EDTA)

Add Detection Mix
(Eu-Antibody)

Incubate (e.g., 60 min)

Read TR-FRET Signal
(665nm / 615nm)

End

Click to download full resolution via product page

Caption: Homogeneous TR-FRET kinase assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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